Cas no 75986-07-1 (2,3-Azetidinedione,1-(phenylmethyl)-)

• Product Name: 2,3-Azetidinedione,1-(phenylmethyl)-
• CAS No: 75986-07-1
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 560810
• PubChem ID: 11052167
• Update Time: 2025-04-19

2,3-Azetidinedione,1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Azetidinedione,1-(phenylmethyl)-
• N-Benzyl-2,3-azetidinedione
• 1-benzylazetidine-2,3-dione
• AKOS006303851
• 1-BENZYL-2,3-AZETIDINEDIONE ISOMER
• 75986-07-1
• 1-Benzyl-2,3-azetidinedione
• DTXSID10453381

• Inchi： 1S/C10H9NO2/c12-9-7-11(10(9)13)6-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： HBWNSGWWMJJECM-UHFFFAOYSA-N
• SMILES： O=C1C(CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38